Cas no 919772-09-1 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester)
![Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester structure](https://www.kuujia.com/scimg/cas/919772-09-1x500.png)
919772-09-1 structure
Product name:Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester
Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester
- ethyl 4-(2-aminoethylcarbamoyl)-3-methoxybenzoate
- 919772-09-1
- DTXSID80581423
- Ethyl 4-[(2-aminoethyl)carbamoyl]-3-methoxybenzoate
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- Inchi: InChI=1S/C13H18N2O4/c1-3-19-13(17)9-4-5-10(11(8-9)18-2)12(16)15-7-6-14/h4-5,8H,3,6-7,14H2,1-2H3,(H,15,16)
- InChI Key: GNCVEYLMBGUKAW-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC(=C(C=C1)C(=O)NCCN)OC
Computed Properties
- Exact Mass: 266.12665706g/mol
- Monoisotopic Mass: 266.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 90.6Ų
Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester Related Literature
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
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